Cas no 408338-59-0 (Propanenitrile,3-(2-formylphenoxy)-)

• Product Name: Propanenitrile,3-(2-formylphenoxy)-
• CAS No: 408338-59-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 326194
• Update Time: 2024-01-28

Propanenitrile,3-(2-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(2-formylphenoxy)-
• Propanenitrile, 3-(2-formylphenoxy)- (9CI)
• Propanenitrile, 3-(2-formylphenoxy)-

• Inchi： 1S/C10H9NO2/c11-6-3-7-13-10-5-2-1-4-9(10)8-12/h1-2,4-5,8H,3,7H2
• InChI Key： GEZCVFLHVFCIJK-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 175.063
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1A^2